Cas no 1949-45-7 (Metrizoic acid)

• Product Name: Metrizoic acid
• CAS No: 1949-45-7
• MF: C₁₂H₁₁I₃N₂O₄
• MW: 627.940160036087
• MDL: MFCD00867964
• CID: 42220
• PubChem ID: 87573318
• Update Time: 2025-09-27

Metrizoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetamido-2,4,6-triiodo-5-(N-methylacetamido)benzoic acid
• 3-Acetylamino-5-[acetyl(methyl)amino]-2,4,6-triiodobenzoic acid
• 3-Acetamido-2,4,6-triiodo-5-N-methylacetamidobenzoic acid
• Metrizoic Acid
• 3,5-DiacetaMido-N-Methyl-2,4,6-triiodobenzoic Acid
• 3-Acetamido-5-(N-methylacetamido)-2,4,6-triiodobenzoic Acid
• 5-Acetamino-3-<N-acetyl-methylamino>-2.4.6-triiod-benzoesaeure
• metrizoate
• Metrizoesaeure
• Metrizoic
• Triosil-280
• Acide metrizoique
• Acidum metrizoicum
• Triosil
• Isopaque
• METRIZOATE SODIUM
• Metrizoic Acid [JAN]
• 3-(acetylamino)-5-[acetyl(methyl)amino]-2,4,6-triiodobenzoic acid
• CM1N99QR1M
• 3-(acetylamino)-5-(acetylmethylamino)-2,4,6-triiodobenzoic acid
• Benzoic acid, 3-(acetylamino)-5-(acetylmethylamino)-2,4
• J-012629
• MFCD00867964
• 3-Acetamido-2,4, 6-triiodo-5-(N-methylacetamido)benzoate-
• NSC107431
• Benzoic acid, 3-(acetylamino)-5-(acetylmethylamino)-2,4,6-triiodo-
• UNII-CM1N99QR1M
• 1949-45-7
• METRIZOIC ACID [WHO-DD]
• FT-0672392
• NS00026356
• HY-B1699
• SCHEMBL37641
• Isopaque 440
• M1363
• Sodium 3-acetamido-2,4, 6-triiodo-5-(N-methylacetamido)benzoate
• CHEBI:34847
• DTXSID6023311
• EINECS 217-761-1
• 3-(Acetylamino)-5-(acetyl(methyl)amino)-2,4,6-triiodobenzoic acid
• METRIZOIC ACID [ORANGE BOOK]
• AKOS016846123
• MLS006010899
• V08AA02
• metrizoic-acid
• METRIZOIC ACID [MI]
• Z2417556930
• NCGC00181093-01
• AS-70791
• EN300-6731075
• SR-01000939781
• D91491
• BENZOIC ACID, 3-ACETAMIDO-2,4,6-TRIIODO-5-(N-METHYLACETAMIDO)-
• DB09346
• Benzoic acid, 3-(acetylamino)-5-(acetylmethylamino)-2,4, 6-triiodo-, monosodium salt
• 3-acetamido-5-[acetyl(methyl)amino]-2,4,6-triiodo-benzoic acid
• SMR001550298
• Benzoic acid, 3-acetamido-2,4, 6-triiodo-5-(N-methylacetamido)-, monosodium salt
• SR-01000939781-2
• MLS004773979
• 3-ACETAMIDO-2,4,6-TRI-IODO-5-(N-METHYLACETAMIDO)BENZOIC ACID
• METRIZOIC ACID, METRIZOIC ACID 610.4MG
• Sodium Metrizoate (USAN)
• CHEMBL1736
• 3-acetamido-5-[acetyl(methyl)amino]-2,4,6-triiodobenzoic acid
• CS-0013692
• METRIZOIC ACID [MART.]
• BRN 2822724
• Q6824400
• BRD-K99241550-001-03-5
• SBI-0654051.0001
• GGGDNPWHMNJRFN-UHFFFAOYSA-N
• 3-(Acetylamino)-5-(acetylmethylamino)-2,4,6-triiodobenzoic Acid; 3-Acetamido-2,4,6-triiodo-5-(N-methylacetamido)benzoic Acid; 3,5-Diacetamido-N-methyl-2,4,6-triiodobenzoic Acid; Metrizoate;
• Metrizoic acid

• MDL： MFCD00867964
• Inchi： 1S/C12H11I3N2O4/c1-4(18)16-10-7(13)6(12(20)21)8(14)11(9(10)15)17(3)5(2)19/h1-3H3,(H,16,18)(H,20,21)
• InChI Key： GGGDNPWHMNJRFN-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(C(=O)O)=C(C=1N(C(C)=O)C)I)I)NC(C)=O
• BRN： 2822724

Computed Properties

• Exact Mass: 627.78500
• Monoisotopic Mass: 627.785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9
• Topological Polar Surface Area: 86.7

Experimental Properties

• Density: 2.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 678.8°C at 760 mmHg
• Flash Point: 364.3±31.5 °C
• Refractive Index: 1.77
• PSA: 86.71000
• LogP: 3.21270
• Merck: 6156
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Metrizoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： S26; S36/37/39
• RTECS：DG0887300
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives